4-chloro-N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)benzenecarboxamide

Specification

• CAS No.: 343375-27-9
• Molecular Formula: C16H18ClN3O
• Molecular Weight: 303.79
• IUPAC Name: 4-chloro-N-methyl-N-(2-methyl-4,5,6,7-tetrahydroindazol-3-yl)benzamide
• Standard InChI: InChI=1S/C16H18ClN3O/c1-19(16(21)11-7-9-12(17)10-8-11)15-13-5-3-4-6-14(13)18-20(15)2/h7-10H,3-6H2,1-2H3
• Standard InChI Key: ACDADRARUXPWCT-UHFFFAOYSA-N
• SMILES: CN1C(=C2CCCCC2=N1)N(C)C(=O)C3=CC=C(C=C3)Cl

Introduction

4-Chloro-N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)benzenecarboxamide is a chemical compound with the CAS number 343375-27-9. It is a benzamide derivative, which has garnered significant attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its molecular formula C16H18ClN3O and molecular weight of 303.79 g/mol.

Synthesis and Preparation

While specific synthesis details for this compound are not widely documented, similar benzamide derivatives are typically synthesized through reactions involving amine groups and carboxylic acid derivatives. For instance, the synthesis of related compounds often involves the reaction of an amine with a carboxylic acid chloride in the presence of a base.

Biological Activities and Research Findings

Although specific biological activity data for 4-chloro-N-methyl-N-(2-methyl-4,5,6,7-tetrahydro-2H-indazol-3-yl)benzenecarboxamide is limited, benzamide derivatives are generally explored for their potential in medicinal chemistry, including antimicrobial and anticancer activities. Related compounds have shown promising results in various biological assays, indicating potential applications in drug development.